1-(4-bromophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-(4-bromophenyl)-3-propan-2-ylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C13H13BrN2O/c1-9(2)13-10(8-17)7-16(15-13)12-5-3-11(14)4-6-12/h3-9H,1-2H3
• InChI Key: OREXVZJVFPOEKP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C=C1C=O)C2=CC=C(C=C2)Br
• Molecular Formula: C13H13BrN2O
• Molecular Weight: 293.16 g/mol
• CAS No.: 1152504-95-4

Description

1-(4-bromophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C13H13BrN2O and its molecular weight is 293.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Inhibition and Drug Metabolism

Research on chemical inhibitors of cytochrome P450 isoforms in human liver microsomes highlights the importance of understanding how various chemical structures interact with liver enzymes. This knowledge is crucial for predicting drug-drug interactions and optimizing drug metabolism pathways (Khojasteh et al., 2011).

Heterocyclic Compound Synthesis

The reactivity of certain pyrazoline derivatives makes them valuable as building blocks for synthesizing various heterocyclic compounds. These applications include the development of new drugs and materials with potential pharmacological benefits (Gomaa & Ali, 2020).

Advanced Organic Synthesis Techniques

Innovative synthesis techniques for compounds like 2-fluoro-4-bromobiphenyl showcase the importance of developing new methods for manufacturing intermediates for pharmaceuticals and other chemical industries (Qiu et al., 2009).

Catalysis and Green Chemistry

Studies on Knoevenagel condensation products and organocatalytic synthesis of tetrahydrobenzo[b]pyrans emphasize the role of catalysis in producing biologically active molecules and advancing green chemistry principles (Tokala et al., 2022); (Kiyani, 2018).

Flavor Compounds in Foods

Research on branched chain aldehydes discusses their production and breakdown pathways, revealing insights into how chemical structures influence flavor in food products (Smit, Engels, & Smit, 2009).

Optoelectronic Materials

The exploration of quinazolines and pyrimidines in optoelectronic materials shows the potential of certain chemical structures in developing new materials for electronic and photonic applications (Lipunova et al., 2018).